Cas no 450343-64-3 (1-(4-chlorophenyl)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclopentane-1-carboxamide)
1-(4-chlorophenyl)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclopentane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)-N-(2-(4-methoxyphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)cyclopentane-1-carboxamide
- Cyclopentanecarboxamide, 1-(4-chlorophenyl)-N-[2,6-dihydro-2-(4-methoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-
- EU-0095284
- AKOS024582221
- SR-01000569784-1
- 1-(4-chlorophenyl)-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopentanecarboxamide
- 1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide
- 1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide
- F0541-1473
- SR-01000569784
- Oprea1_049147
- 450343-64-3
- 1-(4-chlorophenyl)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclopentane-1-carboxamide
-
- Inchi: 1S/C24H24ClN3O2S/c1-30-19-10-8-18(9-11-19)28-22(20-14-31-15-21(20)27-28)26-23(29)24(12-2-3-13-24)16-4-6-17(25)7-5-16/h4-11H,2-3,12-15H2,1H3,(H,26,29)
- InChI Key: FPQVRJNNNXWHMH-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(Cl)C=C2)(C(NC2N(C3=CC=C(OC)C=C3)N=C3CSCC3=2)=O)CCCC1
Computed Properties
- Exact Mass: 453.1277759g/mol
- Monoisotopic Mass: 453.1277759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 668.4±55.0 °C(Predicted)
- pka: 13.08±0.20(Predicted)
1-(4-chlorophenyl)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclopentane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0541-1473-2μmol |
1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide |
450343-64-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0541-1473-5μmol |
1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide |
450343-64-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0541-1473-10μmol |
1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide |
450343-64-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0541-1473-20μmol |
1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide |
450343-64-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0541-1473-1mg |
1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide |
450343-64-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0541-1473-2mg |
1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide |
450343-64-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0541-1473-3mg |
1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide |
450343-64-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0541-1473-4mg |
1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide |
450343-64-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0541-1473-5mg |
1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide |
450343-64-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0541-1473-10mg |
1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide |
450343-64-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(4-chlorophenyl)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclopentane-1-carboxamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1-(4-chlorophenyl)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclopentane-1-carboxamide
Comprehensive Analysis of 1-(4-chlorophenyl)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcyclopentane-1-carboxamide (CAS No. 450343-64-3)
The compound 1-(4-chlorophenyl)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcyclopentane-1-carboxamide, identified by its CAS No. 450343-64-3, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex structure, featuring a thieno[3,4-c]pyrazole core, a cyclopentane-1-carboxamide moiety, and substituted phenyl rings, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given the prevalence of similar scaffolds in bioactive compounds.
In recent years, the demand for small-molecule therapeutics and targeted drug delivery systems has surged, with CAS No. 450343-64-3 emerging as a candidate for exploration. The compound's 4-chlorophenyl and 4-methoxyphenyl substituents suggest potential interactions with hydrophobic binding pockets in biological targets, a feature often leveraged in cancer research and neurodegenerative disease studies. Its thienopyrazole component, a privileged structure in medicinal chemistry, further enhances its appeal for structure-activity relationship (SAR) investigations.
The synthesis of 1-(4-chlorophenyl)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcyclopentane-1-carboxamide typically involves multi-step organic reactions, including cyclocondensation and amide coupling strategies. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes for this compound, aligning with the industry's shift toward sustainable pharmaceutical manufacturing.
From a commercial perspective, CAS No. 450343-64-3 is often sought after by contract research organizations (CROs) and academic laboratories specializing in high-throughput screening (HTS). Its unique combination of aromatic and aliphatic segments makes it a valuable building block for combinatorial chemistry libraries. Additionally, the compound's logP and polar surface area values, key parameters in drug-likeness assessments, suggest favorable ADME properties—a hot topic in preclinical development discussions.
Beyond pharmaceuticals, 1-(4-chlorophenyl)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcyclopentane-1-carboxamide has potential applications in material science, particularly in the design of organic semiconductors or photoresponsive materials. The electron-donating methoxy group and electron-withdrawing chloro substituent create a push-pull system that could be exploited in optoelectronic devices, a field experiencing rapid growth due to advancements in flexible electronics and renewable energy technologies.
As the scientific community continues to explore CAS No. 450343-64-3, questions about its crystal polymorphism, solubility enhancement, and formulation stability remain active areas of inquiry. These topics resonate with broader trends in pharmaceutical innovation, where drug delivery optimization and intellectual property strategies dominate industry conversations. With its multifaceted utility and structural complexity, this compound exemplifies the intersection of chemical ingenuity and applied research in modern science.
450343-64-3 (1-(4-chlorophenyl)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclopentane-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)